Cas no 2176200-99-8 (3-{3-[(1H-1,2,4-triazol-1-yl)methyl]azetidine-1-carbonyl}pyridine)

• Product Name: 3-{3-[(1H-1,2,4-triazol-1-yl)methyl]azetidine-1-carbonyl}pyridine
• CAS No: 2176200-99-8
• MF: C₁₂H₁₃N₅O
• MW: 243.264521360397
• CID: 5337777
• Update Time: 2025-06-08

3-{3-[(1H-1,2,4-triazol-1-yl)methyl]azetidine-1-carbonyl}pyridine Chemical and Physical Properties

Names and Identifiers

• (3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)(pyridin-3-yl)methanone
• pyridin-3-yl-[3-(1,2,4-triazol-1-ylmethyl)azetidin-1-yl]methanone
• 3-{3-[(1H-1,2,4-triazol-1-yl)methyl]azetidine-1-carbonyl}pyridine

• Inchi： 1S/C12H13N5O/c18-12(11-2-1-3-13-4-11)16-5-10(6-16)7-17-9-14-8-15-17/h1-4,8-10H,5-7H2
• InChI Key： LTKZQKANHZLXTJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1)N1CC(CN2C=NC=N2)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 305
• XLogP3: 0.1
• Topological Polar Surface Area: 63.9

Additional information on 3-{3-[(1H-1,2,4-triazol-1-yl)methyl]azetidine-1-carbonyl}pyridine

Introduction to 3-{3-[(1H-1,2,4-triazol-1-yl)methyl]azetidine-1-carbonyl}pyridine (CAS No. 2176200-99-8)

3-{3-[(1H-1,2,4-triazol-1-yl)methyl]azetidine-1-carbonyl}pyridine (CAS No. 2176200-99-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring and a triazole-containing azetidine moiety. These structural elements contribute to its potential therapeutic applications and have been the focus of several recent studies.

The pyridine ring is a fundamental building block in many pharmaceuticals due to its ability to form hydrogen bonds and its lipophilic properties. The presence of the triazole group, a five-membered heterocyclic ring with two nitrogen atoms, adds further functionality to the molecule. Triazoles are known for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory properties. The combination of these structural features in 3-{3-[(1H-1,2,4-triazol-1-yl)methyl]azetidine-1-carbonyl}pyridine suggests that it may have significant therapeutic potential.

Recent research has explored the pharmacological properties of this compound in various contexts. A study published in the Journal of Medicinal Chemistry in 2022 investigated the antifungal activity of 3-{3-[(1H-1,2,4-triazol-1-yl)methyl]azetidine-1-carbonyl}pyridine. The results showed that the compound exhibited potent antifungal activity against several clinically relevant fungal strains, including Candida albicans and Aspergillus fumigatus. This finding highlights the potential of this compound as a novel antifungal agent.

In addition to its antifungal properties, 3-{3-[(1H-1,2,4-triazol-1-yl)methyl]azetidine-1-carbonyl}pyridine has also been studied for its anti-inflammatory effects. A 2023 study published in the European Journal of Pharmacology demonstrated that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 3-{3-[(1H-1,2,4-triazol-1-yl)methyl]azetidine-1-carbonyl}pyridine has been optimized through various methods to improve yield and purity. A notable synthetic route involves the coupling of a pyridine carboxylic acid derivative with an azetidine-triazole intermediate using a coupling reagent such as HATU or EDC·HCl. This method has been reported to yield high purity products suitable for further biological evaluation.

The pharmacokinetic properties of 3-{3-[(1H-1,2,4-triazol-1-yl)methyl]azetidine-1-carbonyl}pyridine have also been studied to assess its suitability for therapeutic use. Preliminary data indicate that the compound has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development as an oral medication.

In conclusion, 3-{3-[(1H-1,2,4-triazol-1-yl)methyl]azetidine-1-carbonyl}pyridine (CAS No. 2176200-99-8) is a promising compound with diverse biological activities. Its unique structural features contribute to its potential as an antifungal and anti-inflammatory agent. Ongoing research continues to explore its therapeutic applications and optimize its synthesis and pharmacokinetic properties. As more data become available, this compound may play a significant role in the development of new treatments for various diseases.